Cas no 688793-60-4 (N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide)

• Product Name: N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide
• CAS No: 688793-60-4
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5341379
• Update Time: 2025-07-21

N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(4-oxo-2-thioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide
• N-benzyl-2-(4-oxo-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-3-yl)acetamide
• N-benzyl-2-(4-oxo-2-thioxo-1,4-dihydropyrido[2,3-d]pyrimidin-3(2H)-yl)acetamide
• N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide

• Inchi： 1S/C16H14N4O2S/c21-13(18-9-11-5-2-1-3-6-11)10-20-15(22)12-7-4-8-17-14(12)19-16(20)23/h1-8H,9-10H2,(H,18,21)(H,17,19,23)
• InChI Key： GCSMLJBJOSUFBZ-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=CC=CN=2)C(N1CC(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 1.3
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide

Research Brief on N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide (CAS: 688793-60-4)

N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide (CAS: 688793-60-4) is a novel pyridopyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique thioxo and benzylamide functional groups, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are a critical target in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The structural features of N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide suggest it may interact with the ATP-binding site of specific kinases, thereby modulating their activity.

One of the key findings from recent studies is the compound's inhibitory activity against cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. Dysregulation of CDKs is a hallmark of many cancers, making them attractive targets for anticancer therapies. In vitro assays have demonstrated that N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide exhibits potent inhibitory effects on CDK2 and CDK4, with IC50 values in the nanomolar range. These results suggest its potential as a candidate for further development in oncology.

In addition to its kinase inhibitory properties, the compound has also shown promise in modulating other biological pathways. For instance, preliminary studies indicate that it may interact with heat shock proteins (HSPs), which play a crucial role in protein folding and cellular stress responses. This dual functionality could enhance its therapeutic utility, particularly in diseases where multiple pathways are dysregulated.

The synthesis of N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide has been optimized to improve yield and purity, with recent advancements in green chemistry approaches reducing the use of hazardous reagents. These improvements are critical for scaling up production for preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its biological activity, guiding the design of more potent analogs.

Despite these promising findings, challenges remain in the development of N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacological and toxicological studies. However, the compound's unique chemical scaffold and demonstrated biological activity make it a compelling candidate for continued investigation.

In conclusion, N-benzyl-2-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide represents a promising avenue for drug discovery, particularly in the realm of kinase inhibition. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges, paving the way for its eventual translation into clinical applications.